2-(2-chloro-3-pyridinyl)-1-(2-fluorobenzyl)-1H-1,3-benzimidazole

• IUPAC Name: 2-(2-chloropyridin-3-yl)-1-[(2-fluorophenyl)methyl]benzimidazole
• InChI: InChI=1S/C19H13ClFN3/c20-18-14(7-5-11-22-18)19-23-16-9-3-4-10-17(16)24(19)12-13-6-1-2-8-15(13)21/h1-11H,12H2
• InChI Key: DOUXLIDMBKYMCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3N=C2C4=C(N=CC=C4)Cl)F
• Molecular Formula: C19H13ClFN3
• Molecular Weight: 337.8 g/mol

Description

2-(2-Chloro-3-pyridinyl)-1-(2-fluorobenzyl)-1H-1,3-benzimidazole (CFB) is a heterocyclic compound that has been widely studied and used in scientific research due to its unique properties. CFB is a member of the benzimidazole family, and it is a relatively new compound that has only recently been discovered and studied. CFB has a wide range of applications, including in medicinal chemistry, organic synthesis, and biochemistry. It is used as a building block for the synthesis of a variety of compounds, and its unique properties make it a valuable tool for scientists.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

The synthesis of pyrido[1,2-a]benzimidazoles, which share a structural motif with 2-(2-chloro-3-pyridinyl)-1-(2-fluorobenzyl)-1H-1,3-benzimidazole, has been a subject of interest due to their relevance in medicinal chemistry and materials science. A study by Masters et al. (2011) discusses the importance of an acid additive in the synthesis of these compounds through direct copper-catalyzed amination, highlighting a methodological advance in the assembly of such heteroaromatic cores Masters, Rauws, Yadav, Herrebout, van der Veken, & Maes, 2011.

Biological Activities

• Antiviral Activity : Thiazolobenzimidazole derivatives, similar in structural complexity to 2-(2-chloro-3-pyridinyl)-1-(2-fluorobenzyl)-1H-1,3-benzimidazole, have been investigated for their antiviral properties. For example, TBZE-029, a thiazolobenzimidazole, has shown selective inhibition of enterovirus replication, targeting nonstructural protein 2C De Palma et al., 2008.
• Antimicrobial and Antioxidant Activities : Benzimidazole derivatives have been studied extensively for their antimicrobial and antioxidant activities. Menteşe, Ülker, & Kahveci (2015) synthesized a series of benzimidazole derivatives showing significant α-glucosidase inhibitory, antimicrobial, and antioxidant activities, highlighting the potential of these compounds in therapeutic applications Menteşe, Ülker, & Kahveci, 2015.

Materials Science

Compounds structurally related to 2-(2-chloro-3-pyridinyl)-1-(2-fluorobenzyl)-1H-1,3-benzimidazole have also found applications in materials science, particularly as fluorescent probes. Novel aminated benzimidazo[1,2-a]quinolines, for instance, have been synthesized and proposed as potential fluorescent probes for DNA detection, showcasing their utility in biochemical sensing and imaging Perin et al., 2011.